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Compound of Interest

Compound Name: N-Butylformamide

Cat. No.: B1215654 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for N-Butylformamide (CAS: 871-71-6)

is not readily available. The following guidance is based on data for closely related compounds

such as N,N-Dibutylformamide and N-tert-Butylformamide. Researchers, scientists, and drug

development professionals should always consult with their institution's Environmental Health

and Safety (EHS) department for specific handling and disposal requirements.

This document provides procedural guidance for the safe handling and disposal of N-
Butylformamide in a laboratory setting to minimize exposure and ensure regulatory

compliance.

Quantitative Data Summary
The following table summarizes key quantitative data for N-Butylformamide and its related

compounds. This information is critical for a comprehensive risk assessment.
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Property Value Source

Molecular Formula C5H11NO [1]

Molecular Weight 101.15 g/mol [2]

CAS Number 871-71-6 [1]

Appearance Colorless liquid [3]

Boiling Point 212.1°C at 760 mmHg [1]

Flash Point 109.3°C [1]

Density 0.863 g/cm³ [1]

Toxicity (LD50)
320 mg/kg (Intraperitoneal,

Rat/Mouse)
[3]

Operational Plan: Safe Handling of N-
Butylformamide
Adherence to the following step-by-step procedures is mandatory to ensure the safety of all

laboratory personnel.

Pre-Operational Checks
Engineering Controls: Ensure a calibrated chemical fume hood is operational. Verify that the

safety shower and eyewash station are accessible and functional.

Personal Protective Equipment (PPE) Inspection: Before entering the designated handling

area, inspect all PPE for integrity. This includes:

Gloves: Nitrile or neoprene gloves.

Eye Protection: Chemical safety goggles and a face shield.

Body Protection: A flame-resistant lab coat.

Material Check: Confirm the container of N-Butylformamide is properly labeled and sealed.
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Handling Procedures
Work Area: All handling of N-Butylformamide must be conducted within a certified chemical

fume hood.

Dispensing: When transferring or dispensing the chemical, use appropriate tools to minimize

splashing and aerosol generation.

Spill Prevention: Work on a tray or other form of secondary containment to confine any

potential spills.

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid

open flames.

Hygiene: After handling, wash hands thoroughly with soap and water. Do not consume food

or drink in the laboratory.

Emergency Protocols
Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and flush the affected area with copious

amounts of water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the individual is conscious, rinse their mouth with

water. Seek immediate medical attention.

Spill: In the event of a spill, evacuate the immediate area. Use an inert absorbent material

(e.g., sand, vermiculite) to contain the spill. Place the absorbed material into a sealed,

labeled container for hazardous waste disposal.

Disposal Plan: N-Butylformamide Waste
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Proper disposal of N-Butylformamide and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Dedicated Waste Container: All N-Butylformamide waste, including unused product and

contaminated materials, must be collected in a dedicated, properly labeled hazardous waste

container.

Labeling: The container must be clearly labeled as "Hazardous Waste: N-Butylformamide"

and include the appropriate hazard pictograms.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Disposal of Contaminated Materials
PPE: Used gloves, lab coats, and other contaminated disposable materials must be placed

in the designated hazardous waste container.

Glassware: Rinse contaminated glassware with a suitable solvent (e.g., ethanol or acetone)

in a chemical fume hood. The rinsate must be collected as hazardous waste.

Professional Disposal
Contact EHS: Arrange for the pickup and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste disposal contractor.

Do Not Dispose Down the Drain: Under no circumstances should N-Butylformamide or its

rinsate be disposed of down the sanitary sewer.

Visualization of Safe Handling and Disposal
Workflow
The following diagram illustrates the logical steps for the safe handling and disposal of N-
Butylformamide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1215654?utm_src=pdf-body
https://www.benchchem.com/product/b1215654?utm_src=pdf-body
https://www.benchchem.com/product/b1215654?utm_src=pdf-body
https://www.benchchem.com/product/b1215654?utm_src=pdf-body
https://www.benchchem.com/product/b1215654?utm_src=pdf-body
https://www.benchchem.com/product/b1215654?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Handling

Disposal Plan Emergency Procedures

Pre-Operational Checks
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Generates Waste

Spill, Inhalation, Skin/Eye Contact, Ingestion

If Incident Occurs

Post-Handling Decontamination
(Wash Hands)

Collect Contaminated Materials
(PPE, Glassware Rinsate)

Store Waste Securely

Contact EHS for Disposal

Follow First Aid Protocols Report Incident to Supervisor

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of N-Butylformamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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